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Compound of Interest

Compound Name: 2-Phthalimidehydroxy-acetic acid

Cat. No.: B1313514 Get Quote

Essential Safety and Handling Guide for 2-
Phthalimidehydroxy-acetic acid
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Phthalimidehydroxy-acetic acid was not

located. The following guidance is based on established safety protocols for structurally similar

compounds, including carboxylic acids and phthalimide derivatives, as well as general

laboratory best practices. This compound should be handled with caution as a potentially

hazardous substance.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Phthalimidehydroxy-acetic
acid. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties
Below is a summary of the known quantitative data for 2-Phthalimidehydroxy-acetic acid.
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Property Value

Chemical Formula C₁₀H₇NO₅[1]

Molecular Weight 221.17 g/mol [1]

CAS Number 134724-87-1[1]

Physical Form White solid[1]

Solubility

Soluble in Methanol (MeOH),

Dimethylformamide (DMF), and Dimethyl

sulfoxide (DMSO)[1]

Storage 0-10 °C[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion when handling 2-Phthalimidehydroxy-acetic acid.
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Essential for protecting eyes

and face from splashes.

Standard safety glasses do not

offer sufficient protection.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

Inspect gloves for any signs of

degradation or perforation

before each use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.

Body Protection A fully fastened laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

To minimize the inhalation of

any potential dust or aerosols,

all handling of the solid

compound should be

performed within a certified

chemical fume hood.[2]

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure
Preparation

Designate a Workspace: Prepare a designated workspace within a chemical fume hood.

Ensure the area is clean, uncluttered, and free of incompatible materials.

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.
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Gather Materials: Have all necessary equipment and reagents for the procedure readily

available to minimize movement and potential for accidents.

Handling
Transferring the Compound: When transferring the solid compound, do so carefully to avoid

generating dust. Use appropriate tools such as a spatula or powder funnel.

Container Management: Keep the container tightly sealed when not in use to prevent

contamination and potential release of any vapors.

Avoid Contact: At all times, avoid direct contact with skin, eyes, and clothing.

Cleanup
Decontamination: After handling, decontaminate all work surfaces with an appropriate

cleaning agent.

PPE Removal: Carefully remove and dispose of contaminated PPE in the designated waste

stream.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

Waste Segregation: Do not mix 2-Phthalimidehydroxy-acetic acid waste with other waste

streams. It should be collected in a dedicated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with the full chemical name and any

relevant hazard information.

Disposal: Dispose of the chemical waste through your institution's hazardous waste

management program, following all local, state, and federal regulations. For specific

guidance, consult with your institution's Environmental Health and Safety (EHS) department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1313514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow

Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Workspace in Fume Hood

Gather Materials

Transfer Compound

Perform Experiment

Decontaminate Workspace

Segregate & Label Waste

Doff & Dispose of PPE

Wash Hands

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1313514?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for safely handling 2-Phthalimidehydroxy-acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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